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Compound of Interest |

Compound Name: 9-Methoxyacridine
CAS No.: 10228-90-7
Cat. No.: B162088

Get Quote

Hazard Profile and Mechanistic Toxicology

To handle 9-methoxyacridine safely, operators must understand the causality behind its

toxicity and reactivity.

» Mutagenicity via DNA Intercalation: The planar acridine core allows the molecule to slip
seamlessly between DNA base pairs. This intercalation stabilizes the enzyme-DNA cleavage
complex (such as Topoisomerase Il), preventing the re-ligation of DNA strands. The resulting
double-strand breaks lead to cell cycle arrest and apoptosis, making the compound a severe
mutagen and potential carcinogen (2)[2].

o Thermal Decomposition Hazards: When subjected to high heat or fire, the nitrogen-rich
acridine ring breaks down to release highly toxic nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2) (3)[3].

e Chemical Incompatibilities: 9-Methoxyacridine is highly incompatible with strong oxidizing
agents (e.g., perchlorates, peroxides, permanganates, and nitrates) and strong acids.
Contact with these agents can trigger rapid, exothermic reactions (4)[4].

Physicochemical and Toxicity Data
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The following table summarizes the critical data required for accurate risk assessment and
waste stream profiling:

Property | Hazard Parameter Value /| Description

CAS Number 10228-90-7

Molecular Weight 209.25 g/mol

Physical State Solid (Powder)

Primary Mechanism of Toxicity DNA Intercalation; Topoisomerase Il inhibition[2]
Health Hazards Mutagenic, Cytotoxic, Skin/Eye Irritant[1][2]
Chemical Incompatibilities Strong oxidizing agents, strong acids[3][4]
Combustion Byproducts Nitrogen oxides (NOx), CO, CO2[3][4]

Manage as Dangerous/Hazardous Waste (40
CFR 261)[5][6]

EPA/RCRA Waste Status

Operational Handling Protocol

Routine handling of 9-methoxyacridine must be designed to prevent aerosolization and
dermal contact. The following protocol ensures a Self-Validating Safety Loop: if primary
engineering controls fail, secondary PPE and tertiary environmental containment prevent
systemic exposure.

» Step 1: Environmental Isolation: Always manipulate 9-methoxyacridine powder within a
certified chemical fume hood or a Class Il Type B2 Biological Safety Cabinet (BSC)[4].
Causality: Local exhaust ventilation captures aerosolized mutagenic particulates before they
can reach the operator's breathing zone.

o Step 2: Personal Protective Equipment (PPE): Don double nitrile gloves, a fully buttoned lab
coat, and ANSI-approved chemical splash goggles (5)[5]. Causality: Acridine derivatives can
cause severe skin irritation and systemic toxicity upon dermal absorption. Double gloving
allows for the immediate removal of the outer layer if contaminated, preserving the barrier.
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o Step 3: Workspace Preparation: Line the work area with absorbent, plastic-backed bench
paper. Causality: In the event of a micro-spill, the bench paper contains the spread and can
be easily rolled up and discarded as hazardous waste, preventing cross-contamination of the
hood surface.

Step-by-Step Disposal Procedures

9-Methoxyacridine must never be disposed of down the drain or in the regular municipal
waste stream[5]. It must be managed as a Dangerous Waste in compliance with local and
federal (e.g., EPA RCRA) regulations[4][6].

o Waste Segregation: Ensure that 9-methoxyacridine waste is strictly segregated from strong
oxidizing agents and strong acids to prevent exothermic reactions in the waste accumulation
area[3][4].

» Solid Waste Collection: Collect contaminated consumables (pipette tips, bench paper, empty
vials) and powdered waste in a compatible, sealable polyethylene container[5].

o Critical Rule: Never dry-sweep spilled powder. Dry sweeping aerosolizes the mutagen.
Instead, use spark-resistant tools to carefully collect the bulk powder, or use a wet-wipe
method with an appropriate solvent to clean residues[4][5].

» Liquid Waste Collection: For liquid solutions containing 9-methoxyacridine, absorb the
liquid using an inert material such as sand or silica gel (6)[6]. Transfer the saturated
absorbent into a tightly closed, leak-proof secondary containment vessel.

» Labeling: Affix a compliant hazardous waste label to the container. The label must explicitly
state: "Toxic/Mutagenic Waste - Contains 9-Methoxyacridine" and note the presence of any
solvents used.

» Final Disposition (Incineration): Transfer the sealed containers to your facility's
Environmental Health and Safety (EH&S) department. The required disposal method is high-
temperature incineration at a permitted facility equipped with afterburners and NOXx
scrubbers[3][4]. Causality: High-temperature incineration completely destroys the mutagenic
acridine core, while the scrubbers neutralize the toxic nitrogen oxides generated during
combustion.
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Emergency Spill Response Workflow

In the event of an accidental release, immediate and methodical action is required to prevent
exposure and environmental contamination.

9-Methoxyacridine
Spill / Waste Generated

Identify Waste State

Solid Powder Liquid Solution
Dampen to avoid dust. Absorb with inert material
Collect with spark-resistant tools. (sand, silica gel).

Transfer to compatible
polyethylene container

Label: Toxic/Mutagenic
Keep away from oxidizers

EH&S High-Temperature
Incineration (NOx Scrubber)

Click to download full resolution via product page

Workflow for 9-Methoxyacridine spill response and hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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